Cas no 824397-59-3 (2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE)

2-((Methylthio)((4-morpholinophenyl)amino)methylene)malononitrile is a specialized organic compound featuring a morpholine-substituted phenylamino group and a methylthio-methylene malononitrile moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or functional materials. Its electron-withdrawing nitrile groups and sulfur-containing substituent enhance its utility in nucleophilic addition and cyclization reactions. The morpholine ring contributes to solubility in polar organic solvents, facilitating its use in diverse reaction conditions. This compound is suited for applications in pharmaceuticals, agrochemicals, or advanced material synthesis, where precise functional group manipulation is required. Proper handling under controlled conditions is recommended due to its potential reactivity.
2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE structure
824397-59-3 structure
Product Name:2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE
CAS No:824397-59-3
MF:C15H16N4OS
MW:300.378741264343
CID:691760
Update Time:2025-05-23

2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,[(methylthio)[[4-(4-morpholinyl)phenyl]amino]methylene]-
    • 2-((Methylthio)((4-morpholinophenyl)amino)methylene)malononitrile
    • CID 91994965
    • Propanedinitrile, 2-[(methylthio)[[4-(4-morpholinyl)phenyl]amino]methylene]-
    • 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE
    • Inchi: 1S/C15H16N4OS/c1-21-15(12(10-16)11-17)18-13-2-4-14(5-3-13)19-6-8-20-9-7-19/h2-5,18H,6-9H2,1H3
    • InChI Key: BGPWQSNAQXQZSE-UHFFFAOYSA-N
    • SMILES: S(C)/C(=C(/C#N)\C#N)/NC1C=CC(=CC=1)N1CCOCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 454
  • Topological Polar Surface Area: 97.4

Experimental Properties

  • Density: 1.293±0.06 g/cm3(Predicted)
  • Boiling Point: 472.8±45.0 °C(Predicted)
  • pka: 6.15±0.40(Predicted)

2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM376791-1g
2-[(methylsulfanyl)({[4-(morpholin-4-yl)phenyl]amino})methylidene]propanedinitrile
824397-59-3 95%+
1g
$498 2024-07-23

Additional information on 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE

Recent Advances in the Study of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE (CAS: 824397-59-3)

In recent years, the compound 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE (CAS: 824397-59-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to enhance the efficiency of the production process. These advancements are critical for scaling up production for preclinical and clinical studies.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling molecules, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses. These findings suggest its potential as a dual-purpose therapeutic agent.

Recent preclinical trials have evaluated the pharmacokinetics and toxicity profile of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE. Results indicate favorable bioavailability and a manageable safety profile, paving the way for further clinical development. However, challenges such as metabolic stability and formulation optimization remain to be addressed.

In conclusion, 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE represents a promising candidate for therapeutic development. Ongoing research aims to elucidate its full mechanistic potential and optimize its clinical applicability. Future studies will focus on combination therapies and targeted delivery systems to maximize its efficacy and minimize adverse effects.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司